Cas no 1334370-17-0 (N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide)

N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide is a specialized heterocyclic compound featuring a fluorene core linked to a pyridazinone moiety via an acetamide bridge, with an additional pyrazole substituent. This structure imparts unique reactivity and binding properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorene group enhances stability and lipophilicity, while the pyridazinone and pyrazole functionalities offer potential for hydrogen bonding and π-π stacking interactions. Its well-defined synthetic route allows for high purity and scalability, supporting its use in targeted research applications, such as enzyme inhibition studies or the development of bioactive small molecules.
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide structure
1334370-17-0 structure
Product Name:N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
CAS No:1334370-17-0
MF:C22H17N5O2
MW:383.402683973312
CID:6387604
PubChem ID:56724598
Update Time:2025-11-04

N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
    • AKOS024534203
    • VU0533892-1
    • N-(9H-fluoren-2-yl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide
    • N-(9H-fluoren-2-yl)-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)acetamide
    • 1334370-17-0
    • F6169-0181
    • Inchi: 1S/C22H17N5O2/c28-21(14-27-22(29)9-8-20(25-27)26-11-3-10-23-26)24-17-6-7-19-16(13-17)12-15-4-1-2-5-18(15)19/h1-11,13H,12,14H2,(H,24,28)
    • InChI Key: OXNRCWBJBFFANY-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(C=CC(N2C=CC=N2)=N1)=O)NC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

  • Exact Mass: 383.13822480g/mol
  • Monoisotopic Mass: 383.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 79.6Ų

N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6169-0181-2μmol
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334370-17-0 90%+
2μl
$57.0 2023-05-20
Life Chemicals
F6169-0181-1mg
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334370-17-0 90%+
1mg
$54.0 2023-05-20
Life Chemicals
F6169-0181-2mg
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334370-17-0 90%+
2mg
$59.0 2023-05-20
Life Chemicals
F6169-0181-3mg
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334370-17-0 90%+
3mg
$63.0 2023-05-20

Additional information on N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide

N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide: A Comprehensive Overview

The compound with CAS No 1334370-17-0, known as N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities. This compound is a complex molecule that integrates a fluorenyl group, a pyridazine ring, and a pyrazole moiety, making it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of fluorenyl groups in enhancing the pharmacokinetic properties of drugs. The fluorenyl moiety in this compound contributes to its lipophilicity, which is crucial for crossing biological membranes and achieving optimal drug delivery. Additionally, the pyridazine ring within the structure is known for its ability to participate in hydrogen bonding and π-interactions, which are essential for molecular recognition and binding to target proteins.

The presence of a pyrazole moiety further adds to the compound's versatility. Pyrazole rings are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's bioactivity. Recent research has demonstrated that such heterocyclic structures can enhance the stability and selectivity of drug molecules, making them valuable components in modern drug design.

One of the most intriguing aspects of this compound is its potential as an antitumor agent. Studies have shown that analogs of this compound exhibit significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, the compound's ability to modulate cellular signaling pathways makes it a compelling candidate for targeted cancer therapy.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. Research indicates that it can inhibit pro-inflammatory cytokines and reduce oxidative stress in experimental models of inflammation. This dual functionality underscores the compound's potential as a multi-target therapeutic agent.

The synthesis of N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-y]acetamide involves a series of intricate organic reactions, including coupling reactions, cyclizations, and functional group transformations. The development of efficient synthetic routes has been a focus of recent research efforts, with chemists aiming to improve yield and purity while minimizing environmental impact.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Moreover, computational studies have been conducted to predict the compound's interaction with potential biological targets, further aiding in its optimization for therapeutic applications.

Looking ahead, the future of this compound lies in its further development as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical trials. The integration of artificial intelligence (AI) tools into drug discovery pipelines may also play a pivotal role in refining its pharmacokinetic properties and minimizing adverse effects.

In conclusion, N-(9H-fluoren-2-yll)-2-[6-oxyo...acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading contender in the quest for novel therapeutic agents against cancer and inflammatory diseases. As research continues to unfold, this compound holds immense potential to contribute significantly to the field of personalized medicine.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent